Cas no 10442-73-6 (Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro-)
10442-73-6 structure
Product Name:Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro-
CAS No:10442-73-6
MF:C14H12OS
MW:228.309482574463
CID:1148025
PubChem ID:71352755
Update Time:2025-04-20
Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro-
- 3,4-dihydro-2H-benzo[i][1]benzothiepin-5-one
- DTXSID20777585
- 10442-73-6
- 3,4-Dihydronaphtho[1,2-b]thiepin-5(2H)-one
-
- Inchi: 1S/C14H12OS/c15-13-6-3-9-16-14-11-5-2-1-4-10(11)7-8-12(13)14/h1-2,4-5,7-8H,3,6,9H2
- InChI Key: KOUYIRLTIMFXSM-UHFFFAOYSA-N
- SMILES: S1CCCC(C2C=CC3C=CC=CC=3C1=2)=O
Computed Properties
- Exact Mass: 228.06096
- Monoisotopic Mass: 228.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Naphtho[1,2-b]thiepin-5(2H)-one, 3,4-dihydro- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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